Cas no 1092539-58-6 (2-Pyrazin-2-ylbut-3-yn-2-ol)

• Product Name: 2-Pyrazin-2-ylbut-3-yn-2-ol
• CAS No: 1092539-58-6
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 5058433
• Update Time: 2025-06-09

2-Pyrazin-2-ylbut-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrazin-2-yl)but-3-yn-2-ol
• 2-pyrazin-2-ylbut-3-yn-2-ol
• (+/-)-2-Pyrazin-2-ylbut-3-yn-2-ol
• 2-Pyrazin-2-ylbut-3-yn-2-ol

• Inchi： 1S/C8H8N2O/c1-3-8(2,11)7-6-9-4-5-10-7/h1,4-6,11H,2H3
• InChI Key： IWOPDHMRPATBIB-UHFFFAOYSA-N
• SMILES： OC(C#C)(C)C1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: -0.6
• Topological Polar Surface Area: 46

Additional information on 2-Pyrazin-2-ylbut-3-yn-2-ol

Introduction to 2-Pyrazin-2-ylbut-3-yn-2-ol (CAS No. 1092539-58-6)

2-Pyrazin-2-ylbut-3-yn-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1092539-58-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazine derivatives family, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of a propargyl alcohol functional group at the 2-position of the pyrazine ring introduces unique reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The structural motif of 2-Pyrazin-2-ylbut-3-yn-2-ol combines the versatility of the pyrazine core with the reactive site provided by the propargyl alcohol group. Pyrazine derivatives are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The propargyl alcohol moiety, on the other hand, serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex molecules through reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with unique scaffolds to overcome resistance mechanisms and enhance efficacy. The pyrazinylbutynol scaffold represented by 2-Pyrazin-2-ylbut-3-yn-2-ol has emerged as a promising candidate due to its ability to modulate multiple biological targets. For instance, studies have suggested that pyrazine derivatives can interact with enzymes and receptors involved in metabolic pathways, making them potential candidates for treating metabolic disorders such as diabetes and obesity.

One of the most compelling aspects of 2-Pyrazin-2-ylbut-3-yn-2-ol is its potential application in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes, and dysregulation of these interactions is implicated in various diseases, including cancer and neurodegenerative disorders. The pyrazine ring provides a rigid framework that can be optimized to fit specific binding pockets, while the propargyl alcohol group allows for further derivatization to enhance binding affinity and selectivity. Recent computational studies have demonstrated that compounds based on this scaffold can effectively disrupt key PPIs involved in tumor progression, highlighting its therapeutic potential.

The synthesis of 2-Pyrazin-2-ylbut-3-yn-2-ol involves multi-step organic transformations that highlight its synthetic accessibility. The core pyrazine ring can be synthesized via classical methods such as the Bischler-Napieralski reaction or catalytic hydrogenation of pyridazine derivatives. Subsequent functionalization at the 2-position with a propargyl group can be achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic routes are well-established and scalable, making 1092539-58-6 an attractive building block for medicinal chemists.

From a medicinal chemistry perspective, 2-Pyrazin-2-ybutlpyridazine) exhibits several desirable properties that make it suitable for drug development. Its molecular structure allows for optimal solubility and bioavailability when properly formulated. Additionally, preliminary pharmacokinetic studies suggest that this compound has a reasonable half-life in vivo, which is crucial for therapeutic applications. The presence of both nitrogen and oxygen heteroatoms also enhances its interaction with biological targets, increasing its potential as an pharmacophore.

The biological activity of CAS No 1092539 58 6 has been explored in various preclinical models. In vitro assays have shown that it exhibits inhibitory effects on enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are overexpressed in cancer cells. These enzymes are critical for DNA synthesis and repair, making them attractive targets for anticancer therapy. Furthermore, studies have indicated that pyrazinylbutynol derivatives can modulate inflammatory pathways by inhibiting key cytokines and transcription factors involved in immune responses.

One particularly intriguing application of this compound is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). The pyrazine core has been shown to interact with amyloid-beta plaques and tau protein aggregates, which are hallmark pathological features of AD. Additionally, the propargyl alcohol group provides a site for bioconjugation with neurotrophic factors or other therapeutic agents to enhance delivery across the blood-brain barrier (BBB). Recent advances in nanoparticle-based drug delivery systems have further enhanced the potential of these derivatives to treat neurological disorders.

The versatility of CAS No 1092539 58 6 extends beyond its direct biological activity; it also serves as a valuable intermediate for synthesizing more complex molecules with tailored properties. For example, researchers have explored its use in generating libraries of analogs through combinatorial chemistry or fragment-based drug design approaches. These libraries can then be screened using high-throughput screening (HTS) techniques to identify lead compounds with enhanced potency and selectivity.

The development of novel synthetic methodologies has also contributed to the growing interest in this compound. Transition-metal-catalyzed reactions, particularly those involving palladium or copper catalysts, have enabled efficient functionalization at multiple positions within the molecule. These advances not only improve synthetic efficiency but also open up new possibilities for structural diversification and optimization.

In conclusion,Pyridazine derivative CAS number 1092539 58 6 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Its ability to modulate key biological pathways makes it an attractive candidate for treating various diseases, including cancer, metabolic disorders,and neurodegenerative conditions.* Ongoing research continues to uncover new therapeutic possibilities, underscoring its importance as both a research tool*and*potential drug candidate.* As our understanding*of molecular interactions*advances,*compounds like *this*will play an increasingly crucial role*in developing next-generation treatments.*